2-((1-(2-(4-methylpiperidin-1-yl)-2-oxoethyl)-1H-indol-3-yl)sulfonyl)-N-(p-tolyl)acetamide
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Description
2-((1-(2-(4-methylpiperidin-1-yl)-2-oxoethyl)-1H-indol-3-yl)sulfonyl)-N-(p-tolyl)acetamide is a useful research compound. Its molecular formula is C25H29N3O4S and its molecular weight is 467.58. The purity is usually 95%.
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Scientific Research Applications
Sulfonamides: Novel Drug Applications
Sulfonamides have been extensively researched for their role in various clinically used drugs, including diuretics, carbonic anhydrase inhibitors, antiepileptics, and antipsychotics. Notably, new drugs incorporating the sulfonamide moiety have shown significant antitumor activity. The constant innovation in sulfonamide chemistry aims to develop selective drugs for antiglaucoma, antitumor agents, and treatments for other diseases, indicating a versatile application of sulfonamides in medicinal chemistry (Carta, Scozzafava, & Supuran, 2012).
Acetamides: Biological Effects
Acetamide derivatives, including dimethylacetamide and N-methylacetamide, continue to be of commercial importance due to their biological activities. The evolving knowledge around their biological consequences highlights the potential for acetamides in therapeutic applications, albeit within a framework that carefully considers their biological responses and environmental toxicology (Kennedy, 2001).
Chemical Synthesis and Mechanisms of Action
Research on cyclic sulfonamides (sultams) and their synthetic methodologies has not only expanded the arsenal of synthetic chemistry but also opened new avenues for developing drugs with enhanced pharmacological activities. Sultams, showing a broad range of medicinal activity, underscore the potential of chemical derivatives of the compound for drug development (Okwuchukwu & Bandyopadhyay, 2020).
Environmental and Toxicological Studies
Environmental and toxicological studies on related compounds, such as sulfamethoxazole, provide insights into the impact of chemical derivatives on ecosystems. Such research is crucial for understanding the environmental behavior of new compounds, their degradation products, and their potential effects on human health and the environment (Prasannamedha & Kumar, 2020).
Properties
IUPAC Name |
N-(4-methylphenyl)-2-[1-[2-(4-methylpiperidin-1-yl)-2-oxoethyl]indol-3-yl]sulfonylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H29N3O4S/c1-18-7-9-20(10-8-18)26-24(29)17-33(31,32)23-15-28(22-6-4-3-5-21(22)23)16-25(30)27-13-11-19(2)12-14-27/h3-10,15,19H,11-14,16-17H2,1-2H3,(H,26,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YKCHJJOMOYXSKK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCN(CC1)C(=O)CN2C=C(C3=CC=CC=C32)S(=O)(=O)CC(=O)NC4=CC=C(C=C4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H29N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
467.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.